2-(2-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[2-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-5-methoxy-4-oxopyridin-1-yl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C23H26N4O3S/c1-5-17-6-8-18(9-7-17)26-22(29)13-27-12-21(30-4)20(28)11-19(27)14-31-23-24-15(2)10-16(3)25-23/h6-12H,5,13-14H2,1-4H3,(H,26,29)
• InChI Key: QPJSROVFPARBSM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C=C2CSC3=NC(=CC(=N3)C)C)OC
• Molecular Formula: C23H26N4O3S
• Molecular Weight: 438.5 g/mol

Description

2-(2-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C23H26N4O3S and its molecular weight is 438.55. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Applications

• A study focused on the synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as potential anticonvulsant agents. This research highlights the interaction of thiourea with acetylacetone, leading to the formation of 4,6-dimethyl-2-thiopyrimidine. The study found that these compounds exhibited moderate anticonvulsant activity, with the 4-bromophenyl acetamide derivative showing the most pronounced effects, including extending the latency period and reducing the duration and severity of seizures in rats (Severina et al., 2020).

Antimicrobial Applications

• Another study synthesized a series of pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents, using citrazinic acid as a starting material. This research showed that many of these compounds have good antibacterial and antifungal activities comparable to streptomycin and fusidic acid (Hossan et al., 2012).

Anti-Inflammatory and Analgesic Applications

• A study synthesized novel derivatives that were screened for cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibition, as well as for analgesic and anti-inflammatory activities. Some compounds exhibited high inhibitory activity on COX-2 selectivity, with significant analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

Antitumor Applications

• A study synthesized new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, evaluating their antitumor activity. The majority of these compounds displayed potent anticancer activity on human cancer cell lines, with some compounds showing activity comparable to doxorubicin, a standard chemotherapy drug (Hafez et al., 2017).